Cas no 94785-37-2 ((2-Hydroxy-4-methoxyphenyl)acetone)

(2-Hydroxy-4-methoxyphenyl)acetone Properties

Names and Identifiers

• 1-(2-Hydroxy-4-methoxyphenyl)propan-2-one
• 2-HYDROXY-4-METHOXYPHENYLACETONE
• 2-Propanone,1-(2-hydroxy-4-methoxyphenyl)-
• SCHEMBL1922358
• EN300-1842743
• DTXSID70716909
• CS-0272125
• 94785-37-2
• AKOS006273906
• +Expand

• InChIKey： MDVJRYZMRBMSNA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-7(11)5-8-3-4-9(13-2)6-10(8)12/h3-4,6,12H,5H2,1-2H3
• SMILES： CC(=O)CC1=C(C=C(C=C1)OC)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų